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Compound of Interest

Compound Name: Methyl (methylthio)acetate

Cat. No.: B103809 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive and flammable compounds like Methyl
(methylthio)acetate (CAS No. 16630-66-3). This guide provides immediate, essential safety

protocols and logistical plans for the operational use and disposal of this chemical, aiming to be

a trusted resource for laboratory safety and chemical handling.

Chemical Properties and Hazards
Methyl (methylthio)acetate is a colorless to pale yellow liquid with a characteristic fruity,

pungent odor.[1][2][3] It is a flammable liquid and vapor, and may cause skin and eye irritation.

[4][5] Understanding its physical and chemical properties is the first step toward safe handling.
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Property Value Source

Molecular Formula C4H8O2S [1]

Molecular Weight 120.17 g/mol [5]

Appearance
Clear, colorless to pale yellow

liquid
[1][2][3]

Odor Fruity, pungent [1][3]

Boiling Point 49-51 °C at 12 mmHg [3][6]

Density 1.11 g/mL at 25 °C [6]

Flash Point 60 °C (140 °F) - closed cup [6]

Solubility
Insoluble in water; Soluble in

organic solvents
[1][2]

Storage Temperature 2-8°C [1][6]

GHS Hazard Information
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Methyl (methylthio)acetate is classified as follows:

Hazard Class Hazard Statement Signal Word Pictogram

Flammable Liquids
H226: Flammable

liquid and vapor
Warning 🔥

Source:[5][6]

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
A systematic approach to handling Methyl (methylthio)acetate is crucial to minimize exposure

and prevent accidents. The following procedural guidance outlines the necessary steps for safe

operations.
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Engineering Controls
Ventilation: Always handle Methyl (methylthio)acetate in a well-ventilated area.[4] A

certified chemical fume hood is required.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]

[7] Use explosion-proof electrical and lighting equipment.[7]

Static Discharge: Take precautionary measures against static discharge. Ground and bond

containers and receiving equipment.[7]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible in the immediate work area.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical. Below is a table summarizing the required PPE for

handling Methyl (methylthio)acetate.
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Body Part PPE Recommendation
Specifications and
Rationale

Hands Chemical-resistant gloves

Butyl rubber or Viton® gloves

are recommended for handling

acetates and organic sulfur

compounds due to their high

resistance to these chemical

classes. Nitrile gloves may

offer limited protection for

incidental contact but should

be changed immediately upon

contamination. Always consult

the glove manufacturer's

compatibility chart.

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles. A face shield is

required when there is a risk of

splashing.

To protect against splashes

and vapors that can cause

serious eye irritation.

Body Laboratory coat

A flame-retardant lab coat is

recommended. Ensure it is

clean and buttoned.

Respiratory
Air-purifying respirator with an

organic vapor (OV) cartridge

An organic vapor (Type A)

respirator cartridge is suitable

for protection against vapors of

organic compounds with a

boiling point >65°C.[8][9] If the

compound is aerosolized, a

particulate filter (P100) should

be added.[10][11] Ensure

proper fit testing and

adherence to your institution's

respiratory protection program.
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Handling and Storage Protocol
Preparation: Before handling, ensure all necessary PPE is donned correctly and engineering

controls are functioning properly.

Dispensing: Use only non-sparking tools when opening and dispensing the chemical.[7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

heat and ignition sources.[4] Recommended storage temperature is between 2-8°C.[1][6]

Incompatibilities: Avoid contact with strong oxidizing agents, acids, and bases.[12]

Disposal Plan: Waste Management and Spill
Response
Proper disposal of Methyl (methylthio)acetate and contaminated materials is essential to

protect personnel and the environment.

Waste Disposal
Methyl (methylthio)acetate is classified as a flammable hazardous waste.[13]

Collection: Collect waste in a designated, properly labeled, and sealed container. The

container must be compatible with the chemical.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"Methyl (methylthio)acetate," and the associated hazards (Flammable Liquid).

Segregation: Do not mix with other waste streams, especially incompatible chemicals like

oxidizing agents.[14]

Storage of Waste: Store the sealed waste container in a designated satellite accumulation

area, away from ignition sources.

Disposal: Arrange for pickup and disposal by your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal company.[13] Do not pour

down the drain.[13]
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Spill Response
In the event of a spill, follow these procedures immediately:

Evacuate: Evacuate all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Control Ignition Sources: Eliminate all sources of ignition.

Containment: For small spills, use a non-combustible absorbent material like sand or earth to

contain the spill.[4]

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material and place it in a

sealed container for hazardous waste disposal.

Decontamination: Clean the spill area with soap and water.

Reporting: Report the spill to your laboratory supervisor and EHS department.

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for handling and disposing of Methyl
(methylthio)acetate.
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Workflow for Handling and Disposal of Methyl (methylthio)acetate

1. Preparation
- Don PPE

- Verify Engineering Controls

2. Handling
- Dispense in Fume Hood
- Use Non-Sparking Tools

3. Experimentation

4. Waste Collection
- Segregate Waste

- Use Labeled Container

Spill?

5. Storage
- Store in Flammables Cabinet

- 2-8°C

6. Disposal
- EHS Pickup

No
Spill Response

- Evacuate
- Contain & Clean

Yes

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Methyl (methylthio)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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